Cas no 158991-23-2 (Carbamic acid,N-[(1R)-1-(1H-indol-3-ylmethyl)-1-methyl-2-oxo-2-[[(1S)-1-phenylethyl]amino]ethyl]-,2-benzofuranylmethyl ester)

• Product Name: Carbamic acid,N-[(1R)-1-(1H-indol-3-ylmethyl)-1-methyl-2-oxo-2-[[(1S)-1-phenylethyl]amino]ethyl]-,2-benzofuranylmethyl ester
• CAS No: 158991-23-2
• MF: C₃₀H₂₉N₃O₄
• MW: 495.568967580795
• CID: 170406
• PubChem ID: 9805809
• Update Time: 2025-04-19

Carbamic acid,N-[(1R)-1-(1H-indol-3-ylmethyl)-1-methyl-2-oxo-2-[[(1S)-1-phenylethyl]amino]ethyl]-,2-benzofuranylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(1R)-1-(1H-indol-3-ylmethyl)-1-methyl-2-oxo-2-[[(1S)-1-phenylethyl]amino]ethyl]-,2-benzofuranylmethyl ester
• Cam-4261
• CI-1021
• PD-154075
• QK6IAJLA0M
• UNII-QK6IAJLA0M
• 158991-23-2
• PD 154075
• BDBM50101416
• DTXSID201107758
• Carbamic acid, N-((1R)-1-(1H-indol-3-ylmethyl)-1-methyl-2-oxo-2-(((1S)-1-phenylethyl)amino)ethyl)-, 2-benzofuranylmethyl ester
• [2-(1H-Indol-3-yl)-1-methyl-1-(1-phenyl-ethylcarbamoyl)-ethyl]-carbamic acid benzofuran-2-ylmethyl ester
• 1-BENZOFURAN-2-YLMETHYL (1R)-1-(1H-INDOL-3-YLMETHYL)-1-METHYL-2-OXO-2-[[(1S)-1-PHENYLETHYL]AMINO]ETHYLCARBAMATE
• 2-Benzofuranylmethyl N-[(1R)-1-(1H-indol-3-ylmethyl)-1-methyl-2-oxo-2-[[(1S)-1-phenylethyl]amino]ethyl]carbamate
• SCHEMBL2139814
• 2-benzofuranylmethoxycarbonyl-alpha-methyltryptophan-N-(1-phenylethyl)amide
• Carbamic acid, N-[(1R)-1-(1H-indol-3-ylmethyl)-1-methyl-2-oxo-2-[[(1S)-1-phenylethyl]amino]ethyl]-, 2-benzofuranylmethyl ester
• CHEMBL307488
• [(R)-2-(3H-Indol-3-yl)-1-methyl-1-((S)-1-phenyl-ethylcarbamoyl)-ethyl]-carbamic acid benzofuran-2-ylmethyl ester

• Inchi： 1S/C30H29N3O4/c1-20(21-10-4-3-5-11-21)32-28(34)30(2,17-23-18-31-26-14-8-7-13-25(23)26)33-29(35)36-19-24-16-22-12-6-9-15-27(22)37-24/h3-16,18,20,31H,17,19H2,1-2H3,(H,32,34)(H,33,35)/t20-,30+/m0/s1
• InChI Key： IVIQHHCTWSXXCT-WENCNXQZSA-N
• SMILES： O=C([C@@](C)(CC1=CNC2C=CC=CC1=2)NC(=O)OCC1=CC2C=CC=CC=2O1)N[C@@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 495.21597
• Monoisotopic Mass: 495.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• PSA: 96.36